Cas no 106159-21-1 (Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester)

Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester structure
106159-21-1 structure
Product Name:Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester
CAS No:106159-21-1
MF:C13F10O2
MW:378.121938705444
CID:1174898
PubChem ID:14923637
Update Time:2025-04-20

Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, pentafluoro-, (pentafluorophenyl)methyl ester
    • Pentafluorobenzyl pentafluorobenzoate
    • MFCD29066295
    • SCHEMBL16322420
    • 106159-21-1
    • Pentafluorobenzoic acid, pentafluorophenyl ester
    • pentafluorophenyl pentafluorobenzoate
    • ZTQHONLMYPIEDI-UHFFFAOYSA-N
    • Inchi: 1S/C13F10O2/c14-2-1(3(15)5(17)6(18)4(2)16)13(24)25-12-10(22)8(20)7(19)9(21)11(12)23
    • InChI Key: ZTQHONLMYPIEDI-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1C(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F

Computed Properties

  • Exact Mass: 377.97386086g/mol
  • Monoisotopic Mass: 377.97386086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų
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